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CAS No.: 22487-87-2
Cat. No.: S1949050

Product Overview & Supplier Comparison

5-Methyl-2-heptene is an organic compound with the molecular formula CsH1e and a molecular weight of
approximately 112.21 g/mol [1] [2] [3]. It is a colorless to almost colorless liquid at room temperature [1]
[3]. The analytical standard is commonly available as a mixture of its cis- and trans- stereoisomers with a

typical purity of 95.0% or greater [1] [4] [5].

The table below summarizes the available product information from various suppliers:

CAS
Supplier | Brand Purity Available Sizes Physical Form

Number
TCI America [1] [4] 295.0% (GC) 1mL,5mL Liquid 22487-87-2
Alfa Chemistry [6] Information Information Information 22487-87-2

Missing Missing Missing

Aladdin Scientific 295% (GC) 1mL Information 22487-87-2
[5] Missing
Various Suppliers >95.0% (GC) 1mL,5mL,50mg Liquid 22487-87-2

[3]
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Note: GC (Gas Chromatography) is the standard method used for purity analysis.

Safety & Handling Information

Proper handling is critical for researcher safety. The following hazard information is consistent across safety

datasets [2] [3]:

e GHS Hazard Statements:
o H225: Highly Flammable liquid and vapor.
o H304: May be fatal if swallowed and enters airways.
¢ GHS Pictograms: Flammable and Health Hazard.
e Recommended Precautionary Measures: Keep away from heat/sparks/open flames, keep
container tightly closed, wear protective gloves/eye protection, and store in a well-ventilated place.

Key Physical Properties for Analysis

The following physical property data can be used as reference points for identification and analysis in the

laboratory [3]:
Property Value | Description
Density 0.73 g/mL
Refractive Index 1.4140 - 1.4160
Flash Point 13°C
Appearance Colorless to almost colorless clear liquid

Market Pricing Overview

As a reference for procurement, pricing can vary significantly by supplier and quantity. The prices below

were listed in search results and are subject to change [3]:
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Supplier Quantity Listed Price
TCI Chemical [3] 1mL $400
TCI Chemical [3] 5mL $705
TRC [3] 50 mg $155
AK Scientific [3] 1mL $647

Analytical Workflow for Purity Confirmation

For a researcher, confirming the purity and identity of a received standard involves a logical workflow. The
diagram below outlines the key steps and techniques, with Gas Chromatography (GC) being the central

method as indicated in the product specifications.

Receive 5-Methyl-2-heptene
Analytical Standard

Visual Inspection
(Color, Clarity)

Identity Confirmation

1
Mass Spectrometry (MS) i ! Nuclear Magnetic | ! Fourier-Transform |
I
I

(Molecular Weight) i Resonance (NMR) i i Infrared (FTIR) !

Purity Analysis

.
Gas Chromatography (GC) |
(Primary Method) i

________________________

Data Compilation
& Report
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The core experimental protocol for purity confirmation, as indicated by the suppliers, is Gas
Chromatography (GC) [1] [5]. While the exact parameters (column type, temperature program, carrier gas)
are not specified in the search results, this method is the benchmark against which the stated >95.0% purity
is measured. Other techniques like MS, NMR, and FTIR are standard for comprehensive structural

confirmation but are not detailed in the available sources.

Guidance for Further Research

To complete a more thorough comparison guide, you may need to:

e Consult Technical Data Sheets (TDS): Directly contact suppliers like TCl America for the most
detailed Certificates of Analysis (CoA) and technical data sheets, which often contain specific
chromatographic conditions.

e Search Scientific Literature: Use databases like SciFinder or Reaxys to find published papers
detailing the synthesis, isolation, and analytical characterization of 5-methyl-2-heptene, which may
include full experimental sections.

e Compare with Similar Standards: To provide a comparison with "other alternatives" as requested,
you could research analytical standards for structurally similar branched alkenes (e.g., other methyl-
heptene isomers) to compare their chromatographic behavior and stability.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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